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Compound of Interest

Compound Name: 3-Bromobenzotrifluoride

Cat. No.: B045179 Get Quote

An In-depth Technical Guide to 1-Bromo-3-(trifluoromethyl)benzene

This guide provides a comprehensive overview of 1-bromo-3-(trifluoromethyl)benzene, a

significant chemical intermediate in various industrial applications. The document details its

chemical properties, synthesis protocols, safety information, and its role in modern organic

synthesis, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
The IUPAC name for 3-Bromobenzotrifluoride is 1-bromo-3-(trifluoromethyl)benzene.[1][2] It

is also commonly known by synonyms such as 3-Bromo-α,α,α-trifluorotoluene and m-

Bromobenzotrifluoride.[2][3][4][5][6] This compound is a colorless to slightly yellow liquid.[1]

Physicochemical Data
A summary of the key physicochemical properties of 1-bromo-3-(trifluoromethyl)benzene is

presented in the table below.
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Property Value Source(s)

Molecular Formula C₇H₄BrF₃ [2][3][4]

Molecular Weight 225.01 g/mol [2][3][4]

CAS Number 401-78-5 [1][3][4]

Boiling Point 151-152 °C [4][7]

Melting Point 1 °C [8]

Density 1.613 g/mL at 25 °C [4][7]

Refractive Index n20/D 1.473 [4][7]

Flash Point 43 °C (109.4 °F) - closed cup [4][8]

Solubility Sparingly soluble in water. [1]

Safety and Handling
1-bromo-3-(trifluoromethyl)benzene is considered a hazardous chemical and requires careful

handling.[5] It is a flammable liquid and vapor and causes skin and serious eye irritation.[5][8]

Hazard Information
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Hazard Description

GHS Pictograms GHS02 (Flammable)

Signal Word Warning

Hazard Statements H226: Flammable liquid and vapor.

Precautionary Statements

P210: Keep away from heat, sparks, open

flames, and hot surfaces. No smoking.[4] P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[9] P303+P361+P353:

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with water.[9]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[9]

Storage and Handling
Store in a cool, dry, and well-ventilated place away from sources of ignition.[9][10] Containers

should be kept tightly closed and grounded.[8][9] Use personal protective equipment (PPE)

such as eye shields, gloves, and appropriate respiratory protection.[4][5]

Experimental Protocols: Synthesis
Several methods are employed for the industrial synthesis of 1-bromo-3-

(trifluoromethyl)benzene.

Synthesis from m-Aminobenzotrifluoride (Diazotization)
This method involves the diazotization of m-aminobenzotrifluoride followed by a Sandmeyer-

type reaction.

Protocol:

Slowly add m-aminobenzotrifluoride to hydrobromic acid with stirring, maintaining the

temperature below 50°C.
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Cool the mixture and add a sodium nitrite solution, keeping the temperature below 10°C to

facilitate diazotization.

Add the resulting diazonium salt solution to a boiling solution of cuprous bromide in

hydrobromic acid.

Commence steam distillation to isolate the organic product.

Separate the organic layer from the distillate and wash it sequentially with concentrated

sulfuric acid, water, dilute lye, and finally with water until neutral.

Dry the organic layer with anhydrous calcium chloride.

Purify the product by vacuum distillation, collecting the fraction at 73-74.5°C (6.0 kPa).[1]

Direct Bromination of Trifluoromethylbenzene
This approach involves the electrophilic aromatic substitution of trifluoromethylbenzene.

Protocol:

Charge a reactor with trifluoromethylbenzene and an iron-based catalyst (e.g., iron powder

or iron sulfide), where the catalyst mass is a small percentage of the substrate.[1][11][12][13]

Add hydrobromic acid and sulfuric acid to the mixture.[11][14]

Control the reaction temperature (typically between 5-15°C) while adding a brominating

agent, such as bromine or a sodium chlorite solution.[11][12][13][14]

After the addition is complete, maintain the temperature for a period before potentially

heating to complete the reaction.[11][12][13]

Allow the mixture to stand and separate into organic and aqueous phases.

Wash the organic phase to neutrality and dry it to obtain the crude product.

Purify by reduced pressure distillation to yield 1-bromo-3-(trifluoromethyl)benzene.[11][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.guidechem.com/encyclopedia/3-bromobenzotrifluoride-dic3970.html
https://www.guidechem.com/encyclopedia/3-bromobenzotrifluoride-dic3970.html
https://eureka.patsnap.com/patent-CN105801348B
https://patents.google.com/patent/DE2708190C2/en
https://patents.google.com/patent/US4155940A/en
https://eureka.patsnap.com/patent-CN105801348B
https://patents.google.com/patent/CN105801348A/en
https://eureka.patsnap.com/patent-CN105801348B
https://patents.google.com/patent/DE2708190C2/en
https://patents.google.com/patent/US4155940A/en
https://patents.google.com/patent/CN105801348A/en
https://eureka.patsnap.com/patent-CN105801348B
https://patents.google.com/patent/DE2708190C2/en
https://patents.google.com/patent/US4155940A/en
https://eureka.patsnap.com/patent-CN105801348B
https://patents.google.com/patent/CN105801348A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Workflow

Starting Materials
(e.g., m-Aminobenzotrifluoride or

Trifluoromethylbenzene)

Chemical Transformation
(e.g., Diazotization or
Direct Bromination)

Reaction Workup
(Washing, Neutralization)

Purification
(Distillation)

Final Product:
1-Bromo-3-(trifluoromethyl)benzene

Click to download full resolution via product page

A generalized workflow for the synthesis of 1-bromo-3-(trifluoromethyl)benzene.

Applications in Organic Synthesis
1-bromo-3-(trifluoromethyl)benzene is a versatile building block, primarily due to the presence

of the bromine atom, which serves as a handle for various cross-coupling reactions, and the

trifluoromethyl group, which can enhance the properties of the final molecule.[3][15]

Role in Cross-Coupling Reactions
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The compound is an excellent substrate for palladium-catalyzed cross-coupling reactions,

which are fundamental for forming new carbon-carbon and carbon-heteroatom bonds.[15][16]

These reactions include:

Suzuki-Miyaura Coupling: Reaction with boronic acids or esters.

Heck Coupling: Reaction with alkenes.

Sonogashira Coupling: Reaction with terminal alkynes.

These synthetic routes are crucial for constructing complex molecular architectures found in

pharmaceuticals and agrochemicals.[15]

Role in Palladium-Catalyzed Cross-Coupling Reactions

1-Bromo-3-(trifluoromethyl)benzene

Palladium Catalyst
(e.g., Pd(PPh₃)₄)

Suzuki Coupling
+ R-B(OH)₂

 Base

Heck Coupling
+ Alkene

 Base

Sonogashira Coupling
+ Alkyne

 Cu(I), Base

Complex Molecules
(Pharmaceuticals, Agrochemicals,

Specialty Chemicals)
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Schematic of key cross-coupling reactions involving the title compound.

Pharmaceutical and Agrochemical Intermediate
This compound is a key intermediate in the synthesis of various active pharmaceutical

ingredients (APIs) and agrochemicals.[1][15] The trifluoromethyl group is often incorporated

into drug candidates to improve metabolic stability, lipophilicity, and binding affinity.[15] A

notable application is in the synthesis of the weight-loss drug fenfluramine.[1]

Materials Science
In materials science, 1-bromo-3-(trifluoromethyl)benzene is used in the formulation of

advanced materials, including specialty polymers and coatings.[3] The fluorinated nature of the

molecule contributes to enhanced chemical resistance and thermal stability in the resulting

products.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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